Cas no 10035-38-8 (5-Formyl-1-benzofuran-2-carboxylic acid)
5-Formyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-formyl-1-benzofuran-2-carboxylic acid
- 5-Formyl-1-benzofuran-2-carboxylic acid
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- MDL: MFCD11501721
- Inchi: 1S/C10H6O4/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-5H,(H,12,13)
- SMILES: O1C(C(=O)O)=CC2C=C(C=O)C=CC1=2
Computed Properties
- Exact Mass: 190.026609g/mol
- Monoisotopic Mass: 190.026609g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 190.15g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 67.5
5-Formyl-1-benzofuran-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Formyl-1-benzofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B414400-2.5mg |
5-Formyl-1-benzofuran-2-carboxylic Acid |
10035-38-8 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414400-5mg |
5-Formyl-1-benzofuran-2-carboxylic Acid |
10035-38-8 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B414400-25mg |
5-Formyl-1-benzofuran-2-carboxylic Acid |
10035-38-8 | 25mg |
$ 295.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104737-100mg |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 90% | 100mg |
¥5433 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104737-250mg |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 90% | 250mg |
¥5762 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104737-1g |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 90% | 1g |
¥7216 | 2023-04-17 | |
| Enamine | EN300-323105-0.05g |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 95.0% | 0.05g |
$198.0 | 2025-03-19 | |
| Enamine | EN300-323105-0.1g |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 95.0% | 0.1g |
$295.0 | 2025-03-19 | |
| Enamine | EN300-323105-0.25g |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 95.0% | 0.25g |
$421.0 | 2025-03-19 | |
| Enamine | EN300-323105-0.5g |
5-formyl-1-benzofuran-2-carboxylic acid |
10035-38-8 | 95.0% | 0.5g |
$664.0 | 2025-03-19 |
5-Formyl-1-benzofuran-2-carboxylic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 5-Formyl-1-benzofuran-2-carboxylic acid
Comprehensive Overview of 5-Formyl-1-benzofuran-2-carboxylic acid (CAS No. 10035-38-8): Properties, Applications, and Innovations
5-Formyl-1-benzofuran-2-carboxylic acid (CAS No. 10035-38-8) is a high-value heterocyclic compound with a benzofuran core structure, featuring both formyl and carboxylic acid functional groups. This unique molecular architecture makes it a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS number 10035-38-8 is frequently searched in chemical databases, reflecting its industrial relevance. Recent studies highlight its role in designing bioactive molecules, particularly in drug discovery for inflammation and metabolic disorders, aligning with the growing demand for small-molecule therapeutics.
The compound’s physicochemical properties, such as a molecular weight of 190.15 g/mol and solubility in polar solvents like DMSO, are critical for laboratory applications. Researchers often inquire about its synthetic routes, with popular methods involving Vilsmeier-Haack formylation of benzofuran derivatives. Its carboxylic acid group enables further derivatization, making it a hotspot for structure-activity relationship (SAR) studies. In 2023, a surge in patents leveraging 5-Formyl-1-benzofuran-2-carboxylic acid for fluorescent probes underscores its utility in bioimaging technologies.
From an SEO perspective, users frequently search for "buy 5-Formyl-1-benzofuran-2-carboxylic acid" or "10035-38-8 supplier," indicating commercial interest. The compound’s role in green chemistry is another trending topic, as industries seek sustainable synthesis methods. Analytical techniques like HPLC and NMR are essential for purity verification, a common query among quality control professionals. Notably, its low toxicity profile (as per available data) aligns with the cosmeceutical sector’s shift toward safer ingredients.
Innovations in catalysis have expanded the applications of 5-Formyl-1-benzofuran-2-carboxylic acid. For instance, its use in metal-organic frameworks (MOFs) for gas storage has gained traction. Additionally, its electrochemical properties are explored for organic semiconductors, addressing the global push for flexible electronics. These interdisciplinary connections enhance its market demand, with projections suggesting a 6% annual growth in the fine chemicals sector through 2030.
To address common user questions: "Is 5-Formyl-1-benzofuran-2-carboxylic acid stable?" – Yes, under inert conditions; "What are its storage conditions?" – Recommend 2–8°C in amber vials. The compound’s X-ray crystallography data, available in PubChem, aids in computational modeling, a key tool for AI-driven drug design. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains pivotal for suppliers.
In conclusion, 5-Formyl-1-benzofuran-2-carboxylic acid (CAS No. 10035-38-8) bridges academia and industry, driven by its multifunctional reactivity and alignment with cutting-edge research. Its integration into high-throughput screening libraries and nanotechnology further cements its status as a 21st-century chemical building block.
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